Cas no 79190-56-0 (ACTH 11-24 acetate(4237-93-8 free base))

• Product Name: ACTH 11-24 acetate(4237-93-8 free base)
• CAS No: 79190-56-0
• MF: C₇₉H₁₃₈N₂₄O₁₈
• MW: 1712.09103727341
• CID: 6842183
• PubChem ID: 155977577
• Update Time: 2025-07-18

ACTH 11-24 acetate(4237-93-8 free base) Chemical and Physical Properties

Names and Identifiers

• AKOS040763935
• F84684
• ACTH 11-24 acetate(4237-93-8 free base)
• ACTH 11-24 acetate
• TS-10328
• 79190-56-0
• ACTH (11-24) ACETATE

• Inchi： 1S/C77H134N24O16.C2H4O2/c1-44(2)60(97-67(108)56-26-17-39-99(56)72(113)49(82)20-7-11-33-78)69(110)89-43-59(103)90-50(21-8-12-34-79)63(104)91-51(22-9-13-35-80)64(105)92-53(24-15-37-87-76(83)84)65(106)94-54(25-16-38-88-77(85)86)73(114)100-40-18-27-57(100)68(109)98-62(46(5)6)70(111)93-52(23-10-14-36-81)66(107)96-61(45(3)4)71(112)95-55(42-47-29-31-48(102)32-30-47)74(115)101-41-19-28-58(101)75(116)117;1-2(3)4/h29-32,44-46,49-58,60-62,102H,7-28,33-43,78-82H2,1-6H3,(H,89,110)(H,90,103)(H,91,104)(H,92,105)(H,93,111)(H,94,106)(H,95,112)(H,96,107)(H,97,108)(H,98,109)(H,116,117)(H4,83,84,87)(H4,85,86,88);1H3,(H,3,4)/t49-,50-,51-,52-,53-,54-,55-,56-,57-,58-,60-,61-,62-;/m0./s1
• InChI Key： FCUKBHOCSHSSNE-WKYQKWCMSA-N
• SMILES： O=C([C@H](CCC/N=C(\N)/N)NC([C@H](CCC/N=C(\N)/N)NC([C@H](CCCCN)NC([C@H](CCCCN)NC(CNC([C@H](C(C)C)NC([C@@H]1CCCN1C([C@H](CCCCN)N)=O)=O)=O)=O)=O)=O)=O)N1CCC[C@H]1C(N[C@H](C(N[C@H](C(N[C@H](C(N[C@@H](CC1C=CC(=CC=1)O)C(N1CCC[C@H]1C(=O)O)=O)=O)C(C)C)=O)CCCCN)=O)C(C)C)=O.OC(C)=O

Computed Properties

• Exact Mass: 1711.06209365Da
• Monoisotopic Mass: 1711.06209365Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 22
• Hydrogen Bond Acceptor Count: 25
• Heavy Atom Count: 121
• Rotatable Bond Count: 53
• Complexity: 3330
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 13
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 706Ų

Additional information on ACTH 11-24 acetate(4237-93-8 free base)

ACTH 11-24 Acetate (CAS No. 79190-56-0) and Its Free Base (CAS No. 4237-93-8): A Comprehensive Overview

ACTH 11-24 Acetate (CAS No. 79190-56-0) is a synthetic peptide that mimics a segment of the adrenocorticotropic hormone (ACTH). This compound has gained significant attention in the field of endocrinology and pharmacology due to its potential therapeutic applications. The free base form, ACTH 11-24 (CAS No. 4237-93-8), is also widely studied for its biological activities and pharmacological properties.

The adrenocorticotropic hormone (ACTH) is a polypeptide hormone produced by the anterior pituitary gland. It plays a crucial role in stimulating the adrenal cortex to secrete cortisol, a steroid hormone essential for regulating metabolism, immune response, and stress management. The ACTH 11-24 segment, specifically, has been shown to retain significant biological activity, making it a valuable tool in both research and clinical settings.

ACTH 11-24 Acetate is synthesized by modifying the native ACTH sequence to enhance its stability and bioavailability. The acetate salt form is commonly used in pharmaceutical formulations due to its improved solubility and reduced irritancy compared to the free base. This modification allows for more efficient delivery and absorption, which is particularly important in therapeutic applications.

Recent studies have explored the potential of ACTH 11-24 Acetate in various medical conditions. For instance, research published in the Journal of Endocrinology has demonstrated that this compound can effectively modulate cortisol levels in patients with adrenal insufficiency. Additionally, preclinical studies have shown that ACTH 11-24 Acetate may have anti-inflammatory properties, making it a promising candidate for treating inflammatory disorders such as rheumatoid arthritis.

The free base form, ACTH 11-24, has also been extensively studied for its biological activities. One notable application is in the treatment of Addison's disease, a condition characterized by insufficient production of adrenal hormones. Clinical trials have shown that ACTH 11-24 can effectively stimulate cortisol production, thereby improving symptoms and quality of life for patients with this condition.

In addition to its therapeutic potential, ACTH 11-24 Acetate and its free base form are valuable tools in basic research. They are used to study the mechanisms of hormone action and signaling pathways involved in adrenal function. For example, researchers at the University of California have utilized these compounds to investigate the role of ACTH in stress response and immune modulation.

The safety profile of ACTH 11-24 Acetate and ACTH 11-24 has been extensively evaluated in preclinical and clinical studies. Both forms have been found to be well-tolerated at therapeutic doses, with minimal side effects reported. However, as with any pharmacological agent, careful dosing and monitoring are essential to ensure optimal efficacy and safety.

In conclusion, ACTH 11-24 Acetate (CAS No. 79190-56-0) and its free base form (CAS No. 4237-93-8) represent important advancements in the field of endocrinology and pharmacology. Their unique properties make them valuable for both therapeutic applications and basic research. Ongoing studies continue to uncover new insights into their mechanisms of action and potential uses, further solidifying their importance in modern medicine.